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Compound of Interest

Compound Name: Thulium-170

Cat. No.: B1219096

For Immediate Release

This document provides essential safety and logistical information for the proper handling and
disposal of Thulium-170 (*’°Tm) in research, scientific, and drug development settings.
Adherence to these procedures is critical for ensuring personnel safety and regulatory
compliance.

Thulium-170 is a radioactive isotope with a half-life of approximately 128.6 days, primarily
undergoing beta decay to stable Ytterbium-170 (2°Yb).[1] Due to its relatively short half-life, the
primary method for disposal of 17°Tm waste is "decay-in-storage," which allows the radioactivity
to naturally decrease to background levels before being disposed of as non-radioactive waste.

[21(31[4]

Key Safety and Handling Principles

Before initiating any disposal procedure, it is imperative to follow standard radiation safety
protocols. This includes wearing appropriate personal protective equipment (PPE) such as lab
coats, safety glasses, and disposable gloves. All handling of Thulium-170 should be
conducted in designated areas, and personnel should use shielding and remote handling tools
to minimize radiation exposure.

Quantitative Data for Thulium-170 Disposal
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Property Value Source(s)
Half-life 128.6 + 0.3 days [1]

Primary Decay Mode Beta (3~) emission [1]

Primary Decay Product Ytterbium-170 (Stable) [1]
Recommended Decay Period 10 half-lives [2][3]
Calculated Decay Time ~1286 days (~3.5 years)

Waste Classification (Post- ) )
Non-radioactive [2]
Decay)

Thulium-170 Disposal Workflow

The following diagram illustrates the step-by-step process for the proper disposal of Thulium-
170 waste via decay-in-storage.
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Step 1: Waste Segregation & Packaging

Segregate Waste by Form
(Solid vs. Liquid)

A4

Place in Designated, Lined
Radioactive Waste Containers

\ 4

Affix 'Caution - Radioactive Material'
Label to Each Container

Step 2: Labeling ‘? Record Keeping

Complete Radioactive Waste Disposal Log:
- Isotope: Thulium-170
- Activity & Date
- Waste Form

A4

Calculate and Record 'Decay-By' Date
(10 Half-Lives from Final Addition)

Step 3: Decir—in—Storage

Transfer Sealed Container to
Designated, Shielded Radioactive
Waste Storage Area

A4

Ensure Storage Area is Secure
and Properly Posted

\ 4

Store for a Minimum of 10 Half-Lives
(~3.5 years)

Step 4: Final Sligvey & Disposal

After 'Decay-By' Date, Move Container
to a Low-Background Area

\4
Survey All Surfaces of Unshielded
Waste with a Calibrated Survey Meter
(e.g., Geiger-Muller counter)

\4
Confirm Readings are Indistinguishable

from Background Radiation

A

4

If at Backgroun

Radioactive Markings

d, Obliterate all

\

4

Dispose of as Normal Laboratory Waste
(Biological, Chemical, or Regular Trash)

A

4

Complete and File D

ecay-in-Storage Log

Click to download full resolution via product page

Caption: Thulium-170 Decay-in-Storage Disposal Workflow.
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Detailed Disposal Protocol

The following protocol provides a step-by-step methodology for the safe disposal of Thulium-

170 waste.

1. Waste Segregation and Packaging

Segregate by Form: At the point of generation, separate radioactive waste into distinct
containers for solid and liquid forms.[5][6]

o Solid Waste: Includes contaminated gloves, paper towels, pipette tips, and other labware.

o Agqueous Liquid Waste: Collect in designated plastic carboys. Do not mix with organic
solvents.

Use Appropriate Containers: All waste must be collected in containers specifically designated
for radioactive waste, which are typically supplied by your institution's Radiation Safety Office
(RSO). These containers should be lined with a plastic bag.[7]

Initial Labeling: Immediately affix a "Caution - Radioactive Material" label to any container
used for radioactive waste.[7]

. Labeling and Record Keeping

Maintain a Log Sheet: Each radioactive waste container must have an accompanying
"Radioactive Waste Disposal Log Sheet."[7]

Record Each Deposit: Every time waste is added to the container, update the log sheet with:

The date of addition.

o

o

The isotope (Thulium-170).

[¢]

The estimated activity of the added waste.

The chemical form of the waste.

o
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Seal and Finalize Log: Once the container is full, seal the inner liner and close the container.
Complete the log sheet with the final total activity.

. Decay-in-Storage

Transfer to Storage: Move the sealed and fully labeled container to a designated and
approved radioactive waste storage area. This area must be secure to prevent unauthorized
access.

Shielding: Ensure adequate shielding is in place. While Thulium-170 is primarily a beta
emitter, bremsstrahlung radiation can be produced. Lead shielding is effective for this
purpose. The storage area should be designed to keep radiation levels in adjacent,
unrestricted areas below regulatory limits (e.g., not to exceed 0.05 mrem/hr above
background).[3][8]

Posting: The storage area must be clearly posted with a "Caution - Radioactive Material"
sign.[3]

Hold for Decay: Store the waste for the entire calculated decay period (minimum of 10 half-
lives).

. Final Survey and Disposal

Pre-Survey Preparation: After the "decay-by" date has passed, transport the container to a
low-background area, away from other radioactive sources.

Conduct Radiation Survey:

o

Remove the waste from its shielded storage container.

[¢]

Using a calibrated, low-level Geiger-Miller (GM) survey meter or other appropriate
radiation detection instrument, carefully monitor all surfaces of the waste container or bag.

[4]

o

The survey must confirm that the radiation levels are indistinguishable from normal
background radiation.[2][3]
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« |If Radiation is Detected: If any reading is above background, the waste is not ready for
disposal. It must be returned to the decay-in-storage area, the "decay-by" date recalculated,

and the process repeated after the new decay period.
e Final Disposal:

o Once confirmed to be at background levels, all radioactive material labels and symbols

must be removed or completely defaced.[3]

o The waste can then be disposed of as regular, non-radioactive waste, following
institutional guidelines for the specific material type (e.g., biohazardous waste, chemical

waste, or regular trash).[2]

» Final Record Keeping: Complete a decay-in-storage record, noting the final disposal date,
the results of the radiation survey, the instrument used, and the name of the individual
performing the survey. This log must be maintained for inspection by regulatory authorities
for a minimum of three years.[2][3]

By strictly following these procedures, researchers, scientists, and drug development
professionals can ensure the safe and compliant disposal of Thulium-170, protecting
themselves, the public, and the environment. Always consult your institution's Radiation Safety

Officer for specific guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Thulium-170: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219096#thulium-170-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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